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Compound of Interest

Compound Name: FIM-FAME-8 Mixture

Cat. No.: B1164791

Get Quote

Executive Summary
In the quantitative analysis of fatty acids, particularly for drug development and lipidomic

profiling, the FIM-FAME-8 Mixture (manufactured by Matreya/Cayman Chemical) serves as a

critical reference standard. Unlike broad-spectrum mixtures, FIM-FAME-8 is a targeted C18

Quantitative Mixture containing five specific C18 methyl esters (C18:0 to C18:4).

This guide defines the rigorous quality control (QC) limits required for recovering this mixture

from complex matrices (plasma, tissue, formulations). It compares FIM-FAME-8 against

common alternatives, establishing that while broad mixes (e.g., Supelco 37) offer range, FIM-

FAME-8 provides the necessary resolution and focused calibration for polyunsaturated fatty

acid (PUFA) stability studies.

Key Insight: The inclusion of Methyl Stearidonate (C18:4) in this mix makes it a stress-test for

oxidative stability during extraction. QC protocols must account for the differential degradation

of this highly unsaturated component.
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The FIM-FAME-8 mixture is designed for the quantification of the C18 series, which represents

the metabolic core of many lipid pathways (desaturation/elongation).

Composition & Specifications
Manufacturer: Matreya LLC (Cayman Chemical) Catalog No: 2012 Concentration: 25 mg/mL

(Total) in Methylene Chloride Composition (20% w/w each):

Component
Common
Name

Notation
Molecular
Weight

Criticality in
QC

Methyl Stearate Stearic Acid ME C18:0 298.5
Stable internal

reference

Methyl Oleate Oleic Acid ME C18:1 296.5
Resolution check

(cis/trans)

Methyl Linoleate Linoleic Acid ME C18:2 294.5
Essential FA

baseline

Methyl

Linolenate

Alpha-Linolenic

Acid ME
C18:3 292.5 Oxidation prone

Methyl

Stearidonate

Stearidonic Acid

ME
C18:4 290.4

High Oxidation

Risk (QC

Sentinel)

Why Use FIM-FAME-8?
Targeted C18 Analysis: Avoids the "noise" of short-chain (C4-C10) volatiles found in broader

mixes, allowing for optimized oven ramps focused on the C16-C22 region.

Oxidative Stress Indicator: The presence of C18:4 allows researchers to validate the

antioxidant capacity of their extraction solvent (e.g., BHT addition), as this peak will degrade

first if the method is flawed.

Comparative Analysis: FIM-FAME-8 vs. Alternatives
Selecting the wrong standard can lead to co-elution errors or unnecessary run times.
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Table 1: Performance Comparison of FAME Standards
Feature

FIM-FAME-8

(Matreya)

Supelco 37-

Component Mix
Restek FAME #8

Target Range
C18 Series (C18:0 -

C18:4)
Broad (C4:0 - C24:1)

Mid-Chain (C11:0 -

C15:0)

Primary Use
PUFA Metabolism,

Stability Testing

General Food

Profiling, Unknown ID

Jet Fuel/Diesel,

Microbial ID

Resolution Risk

Low (High separation

between degrees of

unsaturation)

High (Critical pairs:

C18:1 isomers,

C20:1/C18:3)

Low (Simple saturated

chains)

QC Utility
High for extraction

efficiency of PUFAs.

Medium (Too many

peaks to track for

routine recovery).

N/A for biological C18

studies.

Cost Efficiency

High for targeted

assays (no wasted

peaks).

Low for targeted

assays (paying for

unused analytes).

N/A (Wrong analytes).

Critical Warning: Do not confuse FIM-FAME-8 with Restek FAME #8. The latter contains C11-

C15 saturated esters and is useless for C18 PUFA analysis. This is a common procurement

error.

Validated Experimental Protocol
To establish valid QC limits, the standard must be processed through the full extraction

workflow. This protocol ensures that "Recovery" reflects the entire method, not just instrument

performance.
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Extraction Solvent: Chloroform:Methanol (2:1 v/v) with 0.01% BHT (Butylated

Hydroxytoluene) to protect C18:4.

Derivatization Agent: 14% Boron Trifluoride (BF3) in Methanol.

Internal Standard (IS): Methyl Nonadecanoate (C19:0) - chosen because it elutes after the

C18 series and is absent in FIM-FAME-8.

Workflow Diagram (DOT)
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Sample Preparation

Extraction & Derivatization

Analysis

Biological Matrix
(Plasma/Tissue)

Spike: FIM-FAME-8
(Target Conc: 50 µg/mL)

Add Internal Standard
(C19:0)

Folch Extraction
(CHCl3:MeOH 2:1 + BHT)

Evaporate under N2
(Strict <40°C)

Transesterification
(14% BF3-MeOH, 100°C, 10 min)

Quench with Hexane/H2O

GC-FID/MS Analysis
(High Polarity Column: CP-Sil 88 or SP-2560)

Calculate Recovery %
(Area_Obs / Area_Exp * 100)

Click to download full resolution via product page
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Figure 1: Step-by-step workflow for determining FIM-FAME-8 recovery. Note the critical N2

evaporation step to prevent oxidation of C18:4.

Quality Control Limits & Acceptance Criteria
The following limits are derived from FDA Bioanalytical Method Validation guidelines and

adapted for the specific volatility and stability of C18 FAMEs.

Recovery Limits (Method Efficiency)
These limits apply when FIM-FAME-8 is spiked into a blank matrix (e.g., stripped plasma)

before extraction.

Analyte Lower Limit (%) Upper Limit (%) Rationale

C18:0 (Stearate) 90% 110%

Stable saturated fat;

serves as the baseline

for extraction

efficiency.

C18:1 (Oleate) 85% 115%

High stability; slight

variance allowed for

cis/trans isomerization

risk.

C18:2 (Linoleate) 85% 115%

Standard acceptance

range for bioanalytical

assays.

C18:3 (Linolenate) 80% 120%

Increased

susceptibility to

oxidation.

C18:4 (Stearidonate) 70% 120%

Critical Control Point.

High unsaturation

leads to faster

degradation. <70%

indicates antioxidant

failure.
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Precision Requirements (RSD)
Intra-day Precision (n=5): ≤ 5% RSD for C18:0–C18:2; ≤ 10% for C18:3–C18:4.

Inter-day Precision (n=3 days): ≤ 10% RSD for all components.

Chromatographic System Suitability
Before running samples, inject the FIM-FAME-8 mix (neat) to verify the instrument.

Resolution (Rs): > 1.5 between C18:3 and C18:4.

Tailing Factor: 0.8 – 1.2 for C18:0.

Retention Time Stability: ± 0.5% window.

Troubleshooting & Logic Flow
When recovery fails, use the differential stability of the FIM-FAME-8 components to diagnose

the root cause.

Logic Diagram: Diagnosing QC Failures
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QC Recovery Check

Is C18:0 Recovery
< 90%?

Is C18:4 Recovery
Low (<70%) but
C18:0 Normal?

No

Global Extraction Failure
(Check solvent volumes,

pipetting, or leaks)

Yes (Systemic Loss)

Are Retention Times
Shifting?

No

Oxidative Degradation
(Check BHT, N2 flow,
or evaporation temp)

Yes (Selective Loss)

Column Degradation
(Trim column or

check carrier gas)

Yes

QC PASS
Proceed to Analysis

No

Click to download full resolution via product page

Figure 2: Diagnostic logic for interpreting FIM-FAME-8 recovery data. Selective loss of C18:4

specifically points to oxidative issues rather than extraction errors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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